Cas no 108742-09-2 (6H-Purin-6-one,2-amino-9-[(1R,2S,3S,4R)-2,3-dihydroxy-4-(hydroxymethyl)cyclopentyl]-1,9-dihydro-,rel-)

6H-Purin-6-one,2-amino-9-[(1R,2S,3S,4R)-2,3-dihydroxy-4-(hydroxymethyl)cyclopentyl]-1,9-dihydro-,rel- structure
108742-09-2 structure
Product Name:6H-Purin-6-one,2-amino-9-[(1R,2S,3S,4R)-2,3-dihydroxy-4-(hydroxymethyl)cyclopentyl]-1,9-dihydro-,rel-
CAS No:108742-09-2
MF:C11H15N5O4
MW:281.267901659012
CID:148869
PubChem ID:135538659
Update Time:2025-04-19

6H-Purin-6-one,2-amino-9-[(1R,2S,3S,4R)-2,3-dihydroxy-4-(hydroxymethyl)cyclopentyl]-1,9-dihydro-,rel- Chemical and Physical Properties

Names and Identifiers

    • 6H-Purin-6-one,2-amino-9-[(1R,2S,3S,4R)-2,3-dihydroxy-4-(hydroxymethyl)cyclopentyl]-1,9-dihydro-,rel-
    • 1,2-Cyclopentanediol, 3-(2-amino-6-hydroxy-9H-purin-9-yl)-5-(hydroxymethyl)-, rel-(1S,2S,3R,5R)-
    • 2-amino-9-[(1R,2S,3S,4R)-2,3-dihydroxy-4-(hydroxymethyl)cyclopentyl]-3H-purin-6-one
    • NSC 615827
    • DTXSID70148726
    • NSC-615827
    • 108742-09-2
    • 6H-Purin-6-one, 2-amino-9-(2,3-dihydroxy-4-(hydroxymethyl)cyclopentyl)-1,9-dihydro-, (1alpha,2beta,3alpha,4alpha)-
    • 2-Amino-9-[(1R,2S,3S,4R)-2,3-dihydroxy-4-(hydroxymethyl)cyclopentyl]-1,9-dihydro-6H-purin-6-one, rel-
    • NSC615827
    • SCHEMBL10767171
    • QA3BK2HZQ6
    • Carbocyclic-xyloguanosine
    • C-xyloG
    • 2-amino-9-[(1R,2S,3S,4R)-2,3-dihydroxy-4-(hydroxymethyl)cyclopentyl]-1H-purin-6-one
    • Acycoguanosine
    • UNII-QA3BK2HZQ6
    • 6H-Purin-6-one, 2-amino-9-[(1R,2S,3S,4R)-2,3-dihydroxy-4-(hydroxymethyl)cyclopentyl]-1,9-dihydro-, rel-
    • Inchi: 1S/C11H15N5O4/c12-11-14-9-6(10(20)15-11)13-3-16(9)5-1-4(2-17)7(18)8(5)19/h3-5,7-8,17-19H,1-2H2,(H3,12,14,15,20)/t4-,5-,7+,8+/m1/s1
    • InChI Key: KIDOTSCXAILVGR-KYNKHSRBSA-N
    • SMILES: O[C@@H]1[C@H]([C@@H](CO)C[C@H]1N1C=NC2C(NC(N)=NC1=2)=O)O

Computed Properties

  • Exact Mass: 281.11240398g/mol
  • Monoisotopic Mass: 281.11240398g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 445
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.3
  • Topological Polar Surface Area: 146Ų

6H-Purin-6-one,2-amino-9-[(1R,2S,3S,4R)-2,3-dihydroxy-4-(hydroxymethyl)cyclopentyl]-1,9-dihydro-,rel- Related Literature

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